Cas no 852807-22-8 (PYRIMIDINE, 2-(4-ETHENYL-1H-PYRAZOL-1-YL)-)

• Product Name: PYRIMIDINE, 2-(4-ETHENYL-1H-PYRAZOL-1-YL)-
• CAS No: 852807-22-8
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 3521176
• PubChem ID: 86051819
• Update Time: 2025-04-21

PYRIMIDINE, 2-(4-ETHENYL-1H-PYRAZOL-1-YL)- Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 2-(4-ETHENYL-1H-PYRAZOL-1-YL)-
• 2-(4-ethenyl-1H-pyrazol-1-yl)pyrimidine
• F2147-7882
• AKOS040814298
• 852807-22-8

• Inchi： 1S/C9H8N4/c1-2-8-6-12-13(7-8)9-10-4-3-5-11-9/h2-7H,1H2
• InChI Key： ZXMWHNHYOTVYMD-UHFFFAOYSA-N
• SMILES： C1(N2C=C(C=C)C=N2)=NC=CC=N1

Computed Properties

• Exact Mass: 172.074896272Da
• Monoisotopic Mass: 172.074896272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.6Ų